Cas no 219986-78-4 (Bromo-DragonFLY (hydrochloride))
Bromo-DragonFLY (hydrochloride) Chemical and Physical Properties
Names and Identifiers
-
- Bromo-DragonFLY (hydrochloride)
- YDIDKNSMQNPNFC-UHFFFAOYSA-N
- 219986-78-4
- 8-bromo-alpha-methyl-benzo[1,2-b:4,5-b']difuran-4-ethanamine, monohydrochloride
- 1-(4-Bromofuro[2,3-f][1]benzofuran-8-yl)propan-2-ylazanium;chloride
-
- Inchi: 1S/C13H12BrNO2.ClH/c1-7(15)6-10-8-2-4-17-13(8)11(14)9-3-5-16-12(9)10;/h2-5,7H,6,15H2,1H3;1H
- InChI Key: YDIDKNSMQNPNFC-UHFFFAOYSA-N
- SMILES: BrC1C2=C(C=CO2)C(=C2C=1C=CO2)CC(C)[NH3+].[Cl-]
Computed Properties
- Exact Mass: 328.98182g/mol
- Monoisotopic Mass: 328.98182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.9Ų
Bromo-DragonFLY (hydrochloride) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70204-1mg |
Bromo-DragonFLY (hydrochloride) |
219986-78-4 | 98% | 1mg |
¥916.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70204-5mg |
Bromo-DragonFLY (hydrochloride) |
219986-78-4 | 98% | 5mg |
¥3987.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70204-10mg |
Bromo-DragonFLY (hydrochloride) |
219986-78-4 | 98% | 10mg |
¥7076.00 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B912203-1mg |
Bromo-DragonFLY hydrochloride |
219986-78-4 | 98% | 1mg |
¥1,381.50 | 2022-11-27 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R123544-1mg |
Bromo-DragonFLY hydrochloride,98% |
219986-78-4 | 98% | 1mg |
¥1018 | 2023-09-09 | |
| AN HUI ZE SHENG Technology Co., Ltd. | NMID1051-10mg |
219986-78-4 | 10mg |
¥1892.61 | 2022-12-03 |
Bromo-DragonFLY (hydrochloride) Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on Bromo-DragonFLY (hydrochloride)
Comprehensive Analysis of Bromo-DragonFLY (hydrochloride) (CAS No. 219986-78-4): Properties, Applications, and Research Trends
Bromo-DragonFLY (hydrochloride) (CAS No. 219986-78-4) is a synthetic compound that has garnered significant attention in pharmacological and biochemical research. Known for its unique structural properties, this compound belongs to a class of substances often studied for their interaction with neurotransmitter systems. Researchers have explored its potential in understanding receptor binding mechanisms, particularly in the context of serotonin receptors. The hydrochloride salt form enhances its solubility, making it suitable for various in vitro and in vivo studies.
One of the most frequently searched questions about Bromo-DragonFLY (hydrochloride) revolves around its molecular structure and pharmacokinetics. The compound features a brominated benzodifuran core, which contributes to its stability and affinity for specific receptors. Recent studies highlight its role in advancing neuroscience research, particularly in mapping neural pathways. This aligns with the growing public interest in brain health and cognitive enhancement, topics that dominate health-related searches.
From a synthetic chemistry perspective, CAS No. 219986-78-4 represents a challenge due to its complex stereochemistry and the need for precise reaction conditions. Laboratories focusing on high-purity synthesis often optimize protocols to minimize byproducts, a topic frequently discussed in organic chemistry forums. The compound’s spectral data (NMR, MS) is also a hot topic, as researchers seek reliable references for characterization.
In the context of drug discovery, Bromo-DragonFLY (hydrochloride) has been cited in patents exploring novel therapeutic agents for neurological disorders. This ties into broader trends like personalized medicine and neurodegenerative disease research, which are highly searched in academic and medical communities. However, it’s critical to note that current applications are strictly research-oriented, with no approved clinical uses.
Environmental and safety profiles of CAS No. 219986-78-4 are another area of interest. Regulatory databases emphasize proper handling protocols, reflecting the demand for lab safety guidelines among professionals. Searches for material safety data sheets (MSDS) related to this compound often spike in educational and industrial settings.
Looking ahead, the integration of computational chemistry tools to model Bromo-DragonFLY (hydrochloride)’s interactions is gaining traction. Keywords like molecular docking and AI-driven drug design frequently appear alongside this compound in recent publications, highlighting the intersection of cheminformatics and experimental research.
In summary, Bromo-DragonFLY (hydrochloride) (CAS No. 219986-78-4) remains a pivotal subject in multidisciplinary research. Its study bridges gaps between organic synthesis, neuroscience, and computational biology, addressing both academic curiosity and practical challenges in modern science.
219986-78-4 (Bromo-DragonFLY (hydrochloride)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)